Cas no 866040-05-3 (Ethyl 4-{3-(1H-imidazol-1-yl)propylamino}-1-methyl-1H-pyrazolo3,4-bpyridine-5-carboxylate)

Ethyl 4-{3-(1H-imidazol-1-yl)propylamino}-1-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate is a pyrazolopyridine derivative with a functionalized imidazole side chain, offering potential utility in medicinal chemistry and pharmaceutical research. Its structure combines a pyrazolo[3,4-b]pyridine core, known for bioactivity, with an imidazole moiety, enhancing binding interactions in biological systems. The ethyl ester group provides synthetic versatility for further derivatization. This compound may serve as an intermediate in the development of kinase inhibitors or other therapeutic agents due to its heterocyclic framework and amine linker, which facilitate targeted modifications. Its well-defined chemical properties make it suitable for structure-activity relationship studies in drug discovery.

Ethyl 4-{3-(1H-imidazol-1-yl)propylamino}-1-methyl-1H-pyrazolo3,4-bpyridine-5-carboxylate structure

866040-05-3 structure

Product Name:Ethyl 4-{3-(1H-imidazol-1-yl)propylamino}-1-methyl-1H-pyrazolo3,4-bpyridine-5-carboxylate

CAS No:866040-05-3

MF:

MW:

MDL:MFCD03848594

CID:4662462

Update Time:2025-05-20

Ethyl 4-{3-(1H-imidazol-1-yl)propylamino}-1-methyl-1H-pyrazolo3,4-bpyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 4-{3-(1H-imidazol-1-yl)propylamino}-1-methyl-1H-pyrazolo3,4-bpyridine-5-carboxylate
- MDL： MFCD03848594

Ethyl 4-{3-(1H-imidazol-1-yl)propylamino}-1-methyl-1H-pyrazolo3,4-bpyridine-5-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Matrix Scientific	165935-500mg	Ethyl 4-{[3-(1H-imidazol-1-yl)propyl]amino}-1-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate	866040-05-3		500mg	$918.00	2023-09-07
Matrix Scientific	165935-1g	Ethyl 4-{[3-(1H-imidazol-1-yl)propyl]amino}-1-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate	866040-05-3		1g	$1836.00	2023-09-07
Matrix Scientific	165935-5g	Ethyl 4-{[3-(1H-imidazol-1-yl)propyl]amino}-1-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate	866040-05-3		5g	$7343.00	2023-09-07
TRC	E156965-25mg	Ethyl 4-{[3-(1H-imidazol-1-yl)propyl]amino}-1-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate	866040-05-3		25mg	$ 230.00	2022-06-05
TRC	E156965-50mg	Ethyl 4-{[3-(1H-imidazol-1-yl)propyl]amino}-1-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate	866040-05-3		50mg	$ 380.00	2022-06-05
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00854605-1g	Ethyl 4-{[3-(1H-imidazol-1-yl)propyl]amino}-1-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate	866040-05-3	90%	1g	￥4193.0	2024-04-18
A2B Chem LLC	AI84280-1mg	ethyl 4-{[3-(1H-imidazol-1-yl)propyl]amino}-1-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate	866040-05-3	>90%	1mg	$201.00	2024-04-19
A2B Chem LLC	AI84280-5mg	ethyl 4-{[3-(1H-imidazol-1-yl)propyl]amino}-1-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate	866040-05-3	>90%	5mg	$214.00	2024-04-19
A2B Chem LLC	AI84280-10mg	ethyl 4-{[3-(1H-imidazol-1-yl)propyl]amino}-1-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate	866040-05-3	>90%	10mg	$240.00	2024-04-19
A2B Chem LLC	AI84280-500mg	ethyl 4-{[3-(1H-imidazol-1-yl)propyl]amino}-1-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate	866040-05-3	>90%	500mg	$720.00	2024-04-19

Ethyl 4-{3-(1H-imidazol-1-yl)propylamino}-1-methyl-1H-pyrazolo3,4-bpyridine-5-carboxylate Related Literature

1. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
2. An intramolecular tryptophan-condensation approach for peptide stapling†

Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
3. An automatic determination of thoria in thoria-urania mixtures

Analyst, 1966,91, 208-210
4. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
5. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on Ethyl 4-{3-(1H-imidazol-1-yl)propylamino}-1-methyl-1H-pyrazolo3,4-bpyridine-5-carboxylate

Comprehensive Overview of Ethyl 4-{3-(1H-imidazol-1-yl)propylamino}-1-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate (CAS No. 866040-05-3)

The compound Ethyl 4-{3-(1H-imidazol-1-yl)propylamino}-1-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate (CAS No. 866040-05-3) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining imidazole and pyrazolopyridine moieties, makes it a promising candidate for drug discovery, particularly in targeting enzyme inhibition and receptor modulation. Researchers are increasingly exploring its potential in kinase inhibition and cancer therapeutics, aligning with the growing demand for novel oncology treatments.

In recent years, the scientific community has focused on small-molecule inhibitors due to their precision in targeting disease pathways. Ethyl 4-{3-(1H-imidazol-1-yl)propylamino}-1-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate exemplifies this trend, with its imidazole-propylamino side chain enhancing binding affinity to biological targets. This feature is particularly relevant in the context of personalized medicine, where molecular specificity is critical. The compound's CAS No. 866040-05-3 is frequently cited in patents and academic papers, underscoring its commercial and research value.

The synthesis of Ethyl 4-{3-(1H-imidazol-1-yl)propylamino}-1-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate involves multi-step organic reactions, including N-alkylation and esterification, which are well-documented in peer-reviewed journals. Its pyrazolopyridine core is structurally analogous to purine bases, enabling interactions with ATP-binding sites in proteins. This property has sparked interest in its application for neurodegenerative diseases and inflammatory disorders, topics frequently searched in academic databases and AI-driven literature reviews.

From a commercial perspective, CAS No. 866040-05-3 is often listed in catalogs of fine chemicals and pharmaceutical intermediates. Suppliers highlight its high purity (>98%) and compatibility with high-throughput screening (HTS) platforms, addressing the needs of modern drug development. The compound's logP and solubility profiles are also critical for formulation scientists, as these parameters influence bioavailability—a key concern in preclinical research.

Environmental and safety studies of Ethyl 4-{3-(1H-imidazol-1-yl)propylamino}-1-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate indicate low ecotoxicity, aligning with the green chemistry principles increasingly demanded by regulatory agencies. This aspect resonates with the broader scientific focus on sustainable drug development, a topic frequently queried in search engines. Furthermore, its stability under ambient conditions makes it suitable for global supply chains, a practical advantage for researchers.

In conclusion, Ethyl 4-{3-(1H-imidazol-1-yl)propylamino}-1-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate (CAS No. 866040-05-3) represents a versatile scaffold in medicinal chemistry. Its dual functionality—combining hydrogen-bond donors and lipophilic groups—positions it as a valuable tool for addressing unmet medical needs. As the pharmaceutical industry shifts toward targeted therapies, this compound's relevance is expected to grow, making it a subject of ongoing investigation and innovation.